Cas no 778617-69-9 (Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 778617-69-9
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 4185310
• PubChem ID: 84207976
• Update Time: 2025-05-19

Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• Carbamic acid, N-[2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• SCHEMBL14830379
• EN300-797493
• tert-butyl N-[2-(4-chlorophenyl)-2-oxoethyl]carbamate
• 778617-69-9

• Inchi： 1S/C13H16ClNO3/c1-13(2,3)18-12(17)15-8-11(16)9-4-6-10(14)7-5-9/h4-7H,8H2,1-3H3,(H,15,17)
• InChI Key： ZNWMGGXLUPPXKH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 269.0818711Da
• Monoisotopic Mass: 269.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Comprehensive Guide to Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 778617-69-9)

Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 778617-69-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a 4-chlorophenyl group and a tert-butyl moiety, has garnered attention for its potential as an intermediate in drug synthesis. Researchers are particularly interested in its role in developing novel bioactive molecules, given its unique structural properties.

The molecular structure of Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester combines a carbamate functional group with a ketone-substituted aromatic ring. This configuration offers interesting reactivity patterns that make it valuable for medicinal chemistry applications. Current trends in pharmaceutical development, especially in the search for new enzyme inhibitors and receptor modulators, have increased demand for such specialized intermediates.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce 778617-69-9. The compound's stability under various conditions makes it particularly suitable for multi-step synthesis processes. Recent publications have highlighted its potential in creating chiral building blocks for asymmetric synthesis, addressing one of the key challenges in modern drug development.

The global market for pharmaceutical intermediates like Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has seen steady growth, driven by increasing R&D investments in small molecule therapeutics. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure the purity of this compound, which is crucial for its application in sensitive synthetic pathways.

Storage and handling of CAS 778617-69-9 require standard laboratory precautions. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. Its solubility profile in various organic solvents makes it versatile for different synthetic applications, though proper solvent selection remains critical for optimal results in chemical transformations.

Recent patent literature reveals growing interest in derivatives of Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester for potential therapeutic applications. The 4-chlorophenyl moiety in particular has been associated with enhanced biological activity in several drug classes, explaining the sustained research focus on this structural motif.

Quality control standards for 778617-69-9 have become more stringent as its applications expand. Manufacturers now routinely provide comprehensive analytical data including NMR spectra and chromatographic purity reports. This transparency supports the compound's use in regulated environments and facilitates its adoption in critical research programs.

The synthesis of Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester typically involves protection-deprotection strategies common in organic synthesis. Process optimization efforts have focused on improving yields while minimizing byproduct formation, reflecting the pharmaceutical industry's emphasis on process efficiency and cost-effectiveness.

As the demand for specialty chemicals continues to rise, compounds like CAS 778617-69-9 are benefiting from advanced chemical informatics tools that help researchers identify optimal synthetic pathways. The integration of machine learning in chemical research has opened new possibilities for predicting the behavior of such intermediates in complex reactions.

Looking ahead, Carbamic acid, [2-(4-chlorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is expected to maintain its importance in medicinal chemistry research. Its structural features align well with current trends in fragment-based drug discovery and covalent inhibitor development, ensuring its continued relevance in pharmaceutical innovation.